molecular formula C13H13NO2 B1657463 1H-Pyrrole-2,5-dione, 1-(2-ethyl-6-methylphenyl)- CAS No. 56746-13-5

1H-Pyrrole-2,5-dione, 1-(2-ethyl-6-methylphenyl)-

Cat. No.: B1657463
CAS No.: 56746-13-5
M. Wt: 215.25 g/mol
InChI Key: PERMABGHMYCNJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Pyrrole-2,5-dione, 1-(2-ethyl-6-methylphenyl)- is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Pyrrole-2,5-dione, 1-(2-ethyl-6-methylphenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Pyrrole-2,5-dione, 1-(2-ethyl-6-methylphenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

56746-13-5

Molecular Formula

C13H13NO2

Molecular Weight

215.25 g/mol

IUPAC Name

1-(2-ethyl-6-methylphenyl)pyrrole-2,5-dione

InChI

InChI=1S/C13H13NO2/c1-3-10-6-4-5-9(2)13(10)14-11(15)7-8-12(14)16/h4-8H,3H2,1-2H3

InChI Key

PERMABGHMYCNJM-UHFFFAOYSA-N

SMILES

CCC1=CC=CC(=C1N2C(=O)C=CC2=O)C

Canonical SMILES

CCC1=CC=CC(=C1N2C(=O)C=CC2=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

196 g of maleic acid arthydride were dissolved in 2.5 l of diisopropyl ether at room temperature. A solution of 270.4 g of 2-ethyl-6-methyl-aniline in 200 ml of diisopropyl ether was added dropwise at room temperature in the course of 4 hours, the resulting suspension was cooled to 15° to 20° C. and the solid was filtered off with suction and introduced into a mixture of 670 ml of acetic arthydride and 65 g of anhydrous sodium acetate. The suspension formed was heated to 100° C., while stirring, stirred at this temperature for 30 minutes, subsequently cooled to 30° C. and introduced into 1.3 l of ice-water. The precipitate was filtered off with suction, washed with ice-water and petroleum ether and dried. 321 g of N-(2-ethyl-6-methylphenyl)-maleimide (92.9% of theory) with a content of 97.8% by weight (determined by HPLC) and a melting point of 84.5° to 85° C. were obtained.
Quantity
196 g
Type
reactant
Reaction Step One
Quantity
2.5 L
Type
solvent
Reaction Step One
Quantity
270.4 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two
[Compound]
Name
ice water
Quantity
1.3 L
Type
reactant
Reaction Step Three

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